Cas no 935288-20-3 (1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene)

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene structure
935288-20-3 structure
Product Name:1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene
CAS No:935288-20-3
MF:C7H5BrFNO3
MW:250.021904706955
MDL:MFCD25969224
CID:3166272
PubChem ID:68996065
Update Time:2024-10-26

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Chemical and Physical Properties

Names and Identifiers

    • 1-bromo-4-fluoro-2-methoxy-5-nitrobenzene
    • 2-bromo-5-fluoro-4-nitroanisole
    • AK174147
    • GTIYDLQTZFEZEA-UHFFFAOYSA-N
    • FCH2418361
    • 1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene (ACI)
    • CS-0099759
    • SY038026
    • AKOS025396385
    • PB43890
    • F50551
    • DB-162459
    • MFCD25969224
    • SCHEMBL4306952
    • 935288-20-3
    • DS-8608
    • 1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene
    • MDL： MFCD25969224
    • Inchi： 1S/C7H5BrFNO3/c1-13-7-3-5(9)6(10(11)12)2-4(7)8/h2-3H,1H3
    • InChI Key： GTIYDLQTZFEZEA-UHFFFAOYSA-N
    • SMILES： [O-][N+](C1C(F)=CC(OC)=C(Br)C=1)=O

Computed Properties

  • Exact Mass: 248.94368g/mol
  • Monoisotopic Mass: 248.94368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 55
  • XLogP3: 2.5

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Security Information

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Pricemore >>

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1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Production Method

Production Method 1

1075705-01-9 1075705-01-9
935288-20-3 935288-20-3
Reaction Conditions
1.1 Reagents: tert-Butyl nitrite ,  Copper bromide (CuBr2) Solvents: Acetonitrile ;  rt → 50 °C; 50 °C; 2.5 h, 50 °C
Reference
Preparation of pyrimidine derivatives as EGFR inhibitors
, China, , ,

Production Method 2

450-88-4 450-88-4
935288-20-3 935288-20-3
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  rt → 0 °C; 0 °C; 30 min, 0 °C
Reference
Benzimidazol-2-amines as mIDH1 inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 3

450-88-4 450-88-4
935288-20-3 935288-20-3
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Nitric acid ;  cooled; 30 min, 0 °C
Reference
Preparation of the benzimidazole compounds and their medical application as IDH inhibitor
, World Intellectual Property Organization, , ,

Production Method 4

345-24-4 345-24-4
935288-20-3 935288-20-3
1352244-77-9 1352244-77-9
Reaction Conditions
1.1 Solvents: Methanol ;  2 h, 0 °C; 20 h, rt
Reference
Preparation of N-pyridinyl and N-benzofuranyl carboxamides and their analogs useful as TEAD modulators
, World Intellectual Property Organization, , ,

Production Method 5

345-24-4 345-24-4
935288-20-3 935288-20-3
1352244-77-9 1352244-77-9
Reaction Conditions
1.1 Solvents: Methanol ;  0 °C; 10 h, rt; 8 h, reflux
Reference
Heterocyclic compounds as bromodomain inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 6

450-88-4 450-88-4
935288-20-3 935288-20-3
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Fuming nitric acid ;  0 °C; 30 min, 0 °C
Reference
Preparation of 5-hydroxyalkylbenzimidazoles as mIDH1 inhibitors
, World Intellectual Property Organization, , ,

Production Method 7

450-88-4 450-88-4
935288-20-3 935288-20-3
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Fuming nitric acid ;  0 °C; 30 min, 0 °C
Reference
2-Aryl- and 2-arylalkylbenzimidazoles as mIDH1 inhibitors and their preparation
, World Intellectual Property Organization, , ,

Production Method 8

450-88-4 450-88-4
935288-20-3 935288-20-3
Reaction Conditions
1.1 Reagents: Sulfuric acid ,  Potassium nitrate ;  cooled; 1 h, rt
Reference
Preparation of 2-arylaminopyridine, pyrimidine or triazine derivatives as antitumor agents
, China, , ,

Production Method 9

345-24-4 345-24-4
935288-20-3 935288-20-3
1352244-77-9 1352244-77-9
Reaction Conditions
1.1 Solvents: Methanol ;  2 h, 0 °C; 20 h, rt
Reference
Carboxamide and sulfonamide derivatives useful as TEAD modulators and their preparation
, World Intellectual Property Organization, , ,

Production Method 10

345-24-4 345-24-4
935288-20-3 935288-20-3
1352244-77-9 1352244-77-9
Reaction Conditions
1.1 Reagents: Sodium methoxide ;  2 h, 0 °C
Reference
Macrocyclic compounds as ALK, FAK and JAK2 inhibitors and their preparation and use for the treatment of ALK-, FAK- and JAK2-mediated diseases
, World Intellectual Property Organization, , ,

Production Method 11

345-24-4 345-24-4
935288-20-3 935288-20-3
1352244-77-9 1352244-77-9
Reaction Conditions
1.1 Solvents: Methanol ;  2 h, 0 °C
Reference
Design, Synthesis, and Anaplastic Lymphoma Kinase (ALK) Inhibitory Activity for a Novel Series of 2,4,8,22-Tetraazatetracyclo[14.3.1.13,7.19,13]docosa-1(20),3(22),4,6,9(21),10,12,16,18-nonaene Macrocycles
Breslin, Henry J.; Lane, Brandon M.; Ott, Gregory R.; Ghose, Arup K.; Angeles, Thelma S.; et al, Journal of Medicinal Chemistry, 2012, 55(1), 449-464

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Raw materials

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Preparation Products

1-Bromo-4-fluoro-2-methoxy-5-nitrobenzene Related Literature

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